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Compound of Interest

Compound Name: Butylone

Cat. No.: B606430 Get Quote

Essential Safety and Handling Guide for Butylone
This guide provides critical safety and logistical information for the proper handling and

disposal of Butylone. This substance is intended for research use only and presents significant

health hazards. Adherence to these procedures is essential for ensuring laboratory safety,

minimizing exposure risk, and maintaining regulatory compliance.

Hazard Identification and Classification
Butylone (hydrochloride) is a hazardous chemical that requires careful handling. According to

safety data sheets, it is classified as:

Acutely Toxic (Oral): Toxic if swallowed.[1][2]

Skin Irritant: Causes skin irritation.[1]

Eye Irritant: Causes serious eye irritation.[1]

Respiratory Irritant: May cause respiratory irritation.[1]

Some preparations of Butylone are supplied in a methanol solution. These preparations carry

additional hazards, including:

Highly Flammable Liquid and Vapor.[3]
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Acutely Toxic (Dermal and Inhalation): Toxic in contact with skin and if inhaled.[3][4]

Organ Toxicity: Causes damage to organs, specifically the central nervous system and visual

organs.[3][4]

Personal Protective Equipment (PPE)
The selection of appropriate personal protective equipment is the primary barrier to preventing

chemical exposure. All personnel must be trained in the proper use and removal of PPE.
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PPE Category Item Specification Rationale

Eye Protection
Safety Goggles &

Face Shield

Tightly fitting, splash-

proof goggles

compliant with NIOSH

(US) or EN 166 (EU)

standards. A face

shield should be worn

over goggles.[4][5][6]

Protects against

splashes and

aerosols, which can

cause serious eye

irritation. The face

shield offers a

secondary layer of

protection for the

entire face.

Hand Protection
Chemical-Resistant

Gloves

Compatible chemical-

resistant gloves (e.g.,

Butyl rubber, Viton®,

or thick Nitrile rubber).

[4][7] Double gloving

is recommended.

Prevents skin contact,

as Butylone can

cause skin irritation

and some solutions

are toxic upon dermal

absorption.[1][3]

Always inspect gloves

for tears or holes

before use.

Body Protection
Laboratory Coat &

Apron

A fire-resistant lab

coat that fastens

completely. A

chemical-resistant

apron should be worn

over the lab coat

when handling

significant quantities.

Protects skin and

personal clothing from

contamination. An

apron provides an

additional barrier

against spills and

splashes.[5]

Respiratory Protection Chemical Fume Hood

& Respirator

All handling of solid

Butylone or its

solutions must be

conducted in a

certified chemical

fume hood to

minimize inhalation

exposure.[5] For

Butylone may cause

respiratory irritation,

and its solutions can

be toxic if inhaled.[1]

[3] A fume hood is the

primary engineering

control to prevent this.
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emergencies like a

large spill, a NIOSH-

approved respirator

with organic vapor

cartridges is required.

[5][8]

Occupational Exposure Limits
No specific occupational exposure limits have been established for Butylone itself. However,

for preparations in methanol, the exposure limits for methanol must be observed.

Component Limit Type Value Agency

Methanol PEL (8-hour TWA) 200 ppm (260 mg/m³) OSHA[3][4]

Methanol TLV (8-hour TWA) 200 ppm (262 mg/m³) ACGIH[3][4]

Methanol TLV (STEL) 250 ppm (328 mg/m³) ACGIH[3][4]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;

STEL: Short-Term Exposure Limit.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Butylone is crucial for maintaining a safe laboratory

environment. The following workflow outlines the key steps from preparation to post-handling.

Pre-Handling and Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

entire procedure.

Information Review: Review the Safety Data Sheet (SDS) for Butylone.[1][2][3]
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Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a

current certification.

Gather Materials: Assemble all necessary chemicals, equipment, and PPE.

Don PPE: Put on all required PPE (lab coat, double gloves, and safety goggles) before

entering the designated handling area.

Handling Butylone (Inside a Chemical Fume Hood)
Weighing Solid Butylone: If using the solid form, carefully weigh the required amount inside

the fume hood. Use a draft shield to prevent the powder from becoming airborne. Handle

with care to avoid generating dust.

Preparing Solutions: If preparing a solution, add the solid Butylone to the solvent slowly. If

using a pre-made solution, handle the container with care to prevent splashes. Keep the

container tightly sealed when not in use.[1]

Experimental Use: Conduct all procedural steps within the fume hood. Keep the sash at the

lowest possible height that is practical for the work being performed.

Post-Handling and Decontamination
Decontaminate Surfaces: Upon completion of work, decontaminate all surfaces and

equipment within the fume hood using an appropriate solvent (e.g., 70% ethanol), followed

by a cleaning agent.

Properly Doff PPE: Remove PPE in the correct order to avoid self-contamination. First,

remove the outer gloves. Then, remove the face shield and goggles. Next, remove the lab

coat and apron. Finally, remove the inner gloves.

Hand Washing: Immediately wash hands thoroughly with soap and water after removing all

PPE.[2]

Disposal Plan
Proper disposal of Butylone and associated contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance. Butylone may be considered
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a controlled substance in some regions, requiring adherence to specific regulations.[2]

Waste Segregation and Containerization
Chemical Waste: All waste containing Butylone (e.g., excess solutions, reaction mixtures)

must be collected in a designated, sealed, and clearly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Contaminated Solids: All disposables that have come into contact with Butylone, such as

pipette tips, weighing paper, and contaminated PPE (gloves, aprons), must be disposed of

as hazardous waste.[1] Place these items in a designated, sealed waste bag or container.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous chemical waste.

Disposal Workflow
Disposal of chemical waste must be carried out in accordance with all local, regional, and

national regulations.[2]

Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full

chemical name ("Butylone"), and the associated hazards.

Storage: Store waste containers in a designated satellite accumulation area that is secure

and has secondary containment.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste.

Controlled Substance Disposal: If Butylone is regulated as a controlled substance at your

location, its disposal must be documented and handled by a DEA-registered reverse

distributor or according to equivalent national regulations.[9]

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water and rinse

thoroughly.[1][2] Remove contaminated clothing.
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Eye Contact: Rinse the opened eye for several minutes under running water. If symptoms

persist, consult a doctor.[1][2]

Swallowing: Do not induce vomiting. Immediately call for medical help or a poison control

center.[1][2]

Spill: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal. Ensure adequate ventilation. For large spills, evacuate the

area and contact your institution's EHS or emergency response team.

Safe Handling Workflow for Butylone
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1. Preparation Phase

2. Handling Phase (Inside Fume Hood)

3. Post-Handling & Decontamination

4. Disposal Phase
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Click to download full resolution via product page

Caption: Workflow for Safely Handling Butylone from Preparation to Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. lgcstandards.com [lgcstandards.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. benchchem.com [benchchem.com]

6. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]

7. ehs.utk.edu [ehs.utk.edu]

8. pppmag.com [pppmag.com]

9. Controlled Substance Disposal: Ensuring Safe Pharmaceutical Waste Management |
Stericycle [stericycle.com]

To cite this document: BenchChem. [Personal protective equipment for handling Butylone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606430#personal-protective-equipment-for-handling-
butylone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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